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Compound of Interest

Compound Name: Chloroacetic anhydride

Cat. No.: B146263

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of chloroacetic
anhydride in various organic solvents. Chloroacetic anhydride is a highly reactive chemical
intermediate, and understanding its solubility is critical for its effective use in organic synthesis,
particularly in the development of pharmaceuticals and other fine chemicals. This document
consolidates available solubility data, outlines relevant experimental methodologies, and
illustrates key chemical reactions and workflows.

Core Properties of Chloroacetic Anhydride

Chloroacetic anhydride, with the chemical formula (CICH2CO)20, is a colorless to slightly
yellow crystalline solid with a pungent odor.[1] It is known to be sensitive to moisture,
hydrolyzing in water to form chloroacetic acid.[1][2] Its utility as a reagent stems from its high
reactivity, serving as a potent chloroacetylating agent.

Physical Properties:

Molecular Formula: CaHaCl203[1][3]

Molecular Weight: 170.98 g/mol [1]

Melting Point: Approximately 46-60 °C[1][4]

Boiling Point: 203 °C at 760 mmHg[1][4][5][6][7]
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Solubility Profile

The solubility of chloroacetic anhydride is a key parameter for reaction design, influencing
solvent selection, reaction rates, and product purification. The available data, primarily
qualitative, indicates a preference for polar aprotic and ethereal solvents.

Quantitative and Qualitative Solubility Data

The following table summarizes the known solubility characteristics of chloroacetic anhydride
in common organic solvents.

Reported
Solvent Class Solvent Solubility Type Valuel/Descripti Citations
on
Chlorinated Chloroform o Soluble: 100
Quantitative [8][9]
Solvents (CHCIs) mg/mL
Dichloromethane o Reported to be
Qualitative [10]

(DCM)

poorly soluble

Ethers Diethyl Ether Qualitative Freely Soluble [L1121[4]151 7]
Aromatic 2113114115116
Benzene Qualitative Slightly Soluble LRI
Hydrocarbons [7]
: . Practically
Aliphatic Petroleum Ether o
o Qualitative Insoluble (when [L211311411611 7]
Hydrocarbons / Ligroin
cold)
o Acetonitrile o Reported to be
Nitriles Qualitative [10]
(MeCN) poorly soluble
) Dimethylformami o Reported to be
Amides Qualitative [10]
de (DMF) barely soluble
Decomposes /
Aqueous Water Reactive Hydrolyzes to [1][2]

chloroacetic acid
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Key Reactions and Logical Workflows

Chloroacetic anhydride is a classic electrophile used for the acylation of various nucleophiles.
Its reactions are fundamental to processes like the N-acetylation of amino acids and the
protection of hydroxyl groups in nucleosides.[1][11][12]

General Reaction with Nucleophiles

The primary reaction pathway involves the nucleophilic attack on one of the carbonyl carbons
of the anhydride. This opens the anhydride ring and results in the formation of a
chloroacetylated product and a molecule of chloroacetic acid as a byproduct. Common
nucleophiles include alcohols (forming esters) and amines (forming amides).[13][14][15][16]
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Chloroacetic Anhydride
((CICH2C0)20)

Nucleophile
(e.g., R-OH, R-NH2)

1. Nucleophilic
Attack

Tetrahedral Intermediate

2. Elimjnation of
Leaving Group

Chloroacetylated Product

(Ester or Amide)

Chloroacetic Acid
(Leaving Group)
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Equilibrate solvent in a
sealed vial at constant
temperature (e.g., 25°C).

A

Add excess chloroacetic
anhydride solid to the solvent.

A\

Stir or agitate the mixture
for a sufficient time to reach
equilibrium (e.g., 24 hours).

\

Allow undissolved solid to
settle, leaving a saturated
supernatant.

Y

Carefully withdraw a known
volume of the clear
saturated supernatant.

Y

Transfer supernatant to a
pre-weighed vial.

Evaporate the solvent under

reduced pressure or nitrogen stream.

Weigh the vial containing the
dry solute residue.

Calculate solubility (e.g., in mg/mL)
from the mass of the residue and
the volume of supernatant taken.
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Start: Charge reactor with
Chloroacetyl Chloride in dry Benzene

Slowly add Sodium
Monochloroacetate

xothermic reaction

Heat to Reflux
(9 hours)

:

Cool to Room Temp
& Filter Salts

Dilute filtrate with n-Hexane

& Cool to 0°C

Filter solid product,
wash with Hexane, and Dry

Final Product:

Chloroacetic Anhydride

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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